Cas no 946378-61-6 (1-(4-cyclohexylbenzenesulfonyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(4-cyclohexylbenzenesulfonyl)-1H-1,2,3-benzotriazole
• CAS No: 946378-61-6
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5429715
• PubChem ID: 42588625
• Update Time: 2023-11-22

1-(4-cyclohexylbenzenesulfonyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• AKOS002286287
• 1-(4-cyclohexylphenyl)sulfonylbenzotriazole
• F3318-0443
• VU0610393-1
• 946378-61-6
• 1-(4-cyclohexylbenzenesulfonyl)-1H-1,2,3-benzotriazole
• 1-((4-cyclohexylphenyl)sulfonyl)-1H-benzo[d][1,2,3]triazole
• 1-[(4-Cyclohexylphenyl)sulfonyl]-1H-benzotriazole

• Inchi： 1S/C18H19N3O2S/c22-24(23,21-18-9-5-4-8-17(18)19-20-21)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h4-5,8-14H,1-3,6-7H2
• InChI Key： SHTLGNVKLJJWDA-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C3CCCCC3)C=C2)(=O)=O)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.8±43.0 °C(Predicted)
• pka: -2.68±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides